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Compound of Interest

Compound Name: MK-3903

Cat. No.: B609089

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This document provides comprehensive,
procedural guidance for the safe use of MK-3903, a potent and selective AMP-activated protein
kinase (AMPK) activator. Adherence to these protocols is critical for minimizing risk and
ensuring the integrity of experimental outcomes.

Hazard Identification and Personal Protective
Equipment (PPE)

Before handling MK-3903, it is crucial to be aware of its potential hazards and to don the
appropriate Personal Protective Equipment (PPE). The following table summarizes the required
PPE for handling MK-3903.
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PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Ensure gloves
are intact before use and
change them frequently,
especially after direct contact

with the compound.

Eye/Face Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the
laboratory to protect against
splashes. A face shield may be
required for procedures with a

high risk of splashing.

Skin and Body Protection

Laboratory coat

A full-length lab coat should be
worn to protect skin and

clothing from contamination.

Respiratory Protection

Not generally required

Use in a well-ventilated area. If
handling large quantities or if
there is a risk of aerosolization,
a NIOSH-approved respirator
may be necessary. Consult
your institution's safety officer

for specific guidance.

Operational Plan: Step-by-Step Handling

Procedures

The following workflow outlines the essential steps for the safe handling of MK-3903 from

receipt to preparation of a stock solution.
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Workflow for Safe Handling of MK-3903

Preparation

1. Don PPE

2. Prepare work area in a ventilated hood

Compound Handling

3. Retrieve MK-3903 from storage (-20°C or -80°C)

4. Allow to equilibrate to room temperature

5. Weigh the required amount

6. Dissolve in appropriate solvent (e.g., DMSO)

Storage 8' Labeling

7. Aliquot solution into labeled vials

i

8. Store stock solutions at -20°C or -80°C

Cleanup & Disposal

9. Decontaminate work surfaces

10. Dispose of waste in designated chemical waste containers

Click to download full resolution via product page

Safe handling workflow for MK-3903.
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Don PPE: Before beginning any work, put on all required personal protective equipment as
detailed in the table above.

Prepare Work Area: All handling of solid MK-3903 and preparation of its solutions should be
conducted in a chemical fume hood or other approved ventilated enclosure to minimize
inhalation exposure.

Retrieve from Storage: MK-3903 is typically stored at -20°C or -80°C.[1]

Equilibrate to Room Temperature: Before opening, allow the container to warm to room
temperature to prevent condensation of atmospheric moisture, which could affect the stability
of the compound.

Weighing: Carefully weigh the desired amount of the solid compound using a calibrated
analytical balance.

Dissolution: Dissolve the weighed MK-3903 in a suitable solvent. Dimethyl sulfoxide (DMSO)
is a common solvent for creating stock solutions.[2]

Aliquoting and Labeling: To avoid repeated freeze-thaw cycles that can degrade the
compound, it is recommended to aliquot the stock solution into smaller, single-use vials.[1]
Clearly label each vial with the compound name, concentration, solvent, and date of
preparation.

Storage of Stock Solutions: Store the aliquoted stock solutions at -20°C or -80°C for long-
term stability.[1]

Disposal Plan
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.
o Solid Waste: All disposable materials that have come into contact with MK-3903, such as

pipette tips, tubes, and gloves, should be placed in a designated, sealed, and clearly labeled
hazardous chemical waste container.

» Liquid Waste: Unused portions of the MK-3903 stock solution and any other liquid waste
containing the compound must be collected in a designated hazardous chemical waste
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container. Do not pour down the drain.

o Container Disposal: Empty containers that held MK-3903 should be triple-rinsed with a
suitable solvent. The rinsate should be collected as hazardous waste. The rinsed container
can then be disposed of according to your institution's guidelines for chemical container
disposal.

Always follow your institution's specific chemical waste management procedures. If you are
unsure about the correct disposal method, contact your Environmental Health and Safety
(EHS) department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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